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Compound of Interest

Compound Name: 3-Benzyloxybenzyl alcohol

Cat. No.: B139801

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Benzyloxybenzyl alcohol, a key aromatic alcohol, serves as a important and
versatile building block in organic synthesis. Its unique structural features, combining a reactive
benzylic hydroxyl group with a stable benzyl ether protecting group, make it an invaluable
intermediate in the construction of complex molecular architectures. This guide provides a
comprehensive overview of its synthesis, key reactions, and applications, with a focus on its
role in the development of novel pharmaceutical agents.

Physicochemical Properties

3-Benzyloxybenzyl alcohol is a white to pale yellow crystalline solid at room temperature. Its
key physicochemical properties are summarized in the table below.
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Property Value Reference
CAS Number 1700-30-7 [1112]
Molecular Formula C14H1402 [1][2]
Molecular Weight 214.26 g/mol [11[2]
Appearance WTidte to pale yellow crystalline 1]

soli

Soluble in organic solvents
Solubility such as ethanol and ether;

limited solubility in water.[1]

Synthesis of 3-Benzyloxybenzyl Alcohol

Two primary synthetic routes are commonly employed for the preparation of 3-
benzyloxybenzyl alcohol: the Williamson ether synthesis starting from 3-hydroxybenzyl
alcohol and the reduction of 3-benzyloxybenzaldehyde.

Williamson Ether Synthesis

This is the most direct approach, involving the reaction of 3-hydroxybenzyl alcohol with a
benzyl halide in the presence of a base.

Experimental Protocol:
A detailed experimental procedure for this synthesis is outlined below:

e To a solution of 3-hydroxybenzyl alcohol (1 equivalent) in a suitable polar aprotic solvent
such as dimethylformamide (DMF) or acetone, is added a base (1.1-1.5 equivalents),
typically potassium carbonate (K2COs) or sodium hydride (NaH).

e The mixture is stirred at room temperature for a predetermined period to ensure the
formation of the alkoxide.

e Benzyl bromide or benzyl chloride (1.1-1.2 equivalents) is then added dropwise to the
reaction mixture.
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The reaction is heated to a specific temperature (e.g., 60-80 °C) and monitored by thin-layer
chromatography (TLC) until completion.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is
removed under reduced pressure.

The residue is then partitioned between water and an organic solvent (e.g., ethyl acetate).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and
concentrated in vacuo.

The crude product is purified by column chromatography on silica gel to afford 3-
benzyloxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Benzyloxybenzyl Alcohol: A Versatile Building Block in
Modern Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139801#3-benzyloxybenzyl-alcohol-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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